Cas no 2680764-42-3 (3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid)

• Product Name: 3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid
• CAS No: 2680764-42-3
• MF: C₁₁H₉F₃N₂O₃
• MW: 274.195973157883
• CID: 6545557
• PubChem ID: 165914257
• Update Time: 2025-11-01

3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680764-42-3
• EN300-28284132
• 3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid

• Inchi： 1S/C11H9F3N2O3/c12-11(13,14)10(19)16-8-7(9(17)18)6-3-1-2-5(6)4-15-8/h4H,1-3H2,(H,17,18)(H,15,16,19)
• InChI Key： QVALGXSIZLEDHS-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)C2=C(C=N1)CCC2)=O)(F)F

Computed Properties

• Exact Mass: 274.05652664g/mol
• Monoisotopic Mass: 274.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid

Introduction to 3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid (CAS No. 2680764-42-3)

3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid, identified by its CAS number 2680764-42-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic pyridine derivatives, characterized by its unique structural framework and functional groups. The presence of a trifluoroacetamide moiety and a cyclopenta[c]pyridine core imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The cyclopenta[c]pyridine scaffold is particularly noteworthy due to its structural similarity to certain bioactive natural products and pharmacophores. This scaffold has been extensively studied for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The introduction of fluorine atoms in the trifluoroacetamide group enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. These features collectively contribute to the compound's utility in developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid and biological targets. Studies have shown that this compound exhibits promising binding affinities with certain enzymes and receptors implicated in inflammatory diseases and cancer. The trifluoroacetamide group plays a pivotal role in stabilizing the binding interactions through hydrogen bonding and dipole-dipole interactions, making it an attractive moiety for drug development.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid has been a focus of numerous research endeavors. By modifying the substituents on the pyridine ring or introducing additional functional groups, chemists aim to optimize the pharmacological properties of the compound. For instance, incorporating bulky groups can enhance selectivity against off-target interactions, while modifications at the carboxylic acid position can improve solubility and bioavailability.

The pharmacokinetic profile of 3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid is another critical aspect that has been thoroughly investigated. The trifluoroacetamide group contributes to prolonged half-life by reducing metabolic degradation, whereas the cyclopenta[c]pyridine core influences tissue distribution. These properties are essential for designing drugs with extended therapeutic efficacy and reduced dosing frequency.

Emerging research suggests that 3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid may have applications beyond traditional small-molecule drug therapy. Its unique structural features make it a valuable intermediate in the synthesis of peptidomimetics and protein-protein interaction inhibitors. These novel therapeutic modalities are gaining traction due to their ability to target complex biological processes that are challenging to address with conventional small molecules.

The synthetic methodologies employed in the preparation of 3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid have also seen significant innovation. Modern techniques such as transition-metal catalysis and flow chemistry have enabled more efficient and scalable synthesis routes. These advancements not only reduce production costs but also minimize environmental impact by optimizing reaction conditions and reducing waste generation.

In conclusion,3-(2,2,2-trifluoroacetamido)-5H,6H,7H-cyclopenta[c]pyridine-4-carboxylic acid (CAS No. 2680764-42-3) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of functional groups and scaffold architecture positions it as a versatile building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is expected to grow further.